Risarestat

• CAS No.: 79714-31-1
• Product Name: Risarestat
• Molecular Formula: C16H21NO4S
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 5-(3-ethoxy-4-pentoxyphenyl)-1,3-thiazolidine-2,4-dione
• Standard InChI: InChI=1S/C16H21NO4S/c1-3-5-6-9-21-12-8-7-11(10-13(12)20-4-2)14-15(18)17-16(19)22-14/h7-8,10,14H,3-6,9H2,1-2H3,(H,17,18,19)
• Standard InChIKey: CRPGRUONUFDYBG-UHFFFAOYSA-N
• SMILES: CCCCCOC1=C(C=C(C=C1)C2C(=O)NC(=O)S2)OCC
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C2C(=O)NC(=O)S2)OCC
• Appearance: Solid powder
• Description: Risarestat, also known as CT 112, has been seen to prevent degeneration of axons and mitochondria of the corneal nerves of diabetic rats.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 5-(3-ethoxy-4-pentyloxyphenyl)-2,4-thiazolidinedione; CT 112; CT-112; risarestat
• Reference: 1: Awata T, Sogo S, Yamagami Y, Yamamoto Y. Effect of an aldose reductase inhibitor, CT-112, on healing of the corneal epithelium in galactose-fed rats. J Ocul Pharmacol. 1988 Fall;4(3):195-201. PubMed PMID: 3143793.; 2: Hosotani H, Ohashi Y, Kinoshita S, Matsumoto T, Awata T. Effects of topical aldose reductase inhibitor CT-112 on corneal sensitivity of diabetic rats. Curr Eye Res. 1996 Oct;15(10):1005-7. PubMed PMID: 8921238.; 3: Awata T, Sogo S, Yamamoto Y. Effects of aldose reductase inhibitor, CT-112, on sugar alcohol accumulation in corneal epithelium of galactose-fed rats. Jpn J Ophthalmol. 1986;30(3):245-50. PubMed PMID: 3097363.; 4: Agnoletti G, Marini D, Bordese R, Villar AM, Gabbarini F. Interventional catheterisation of stenotic or occluded systemic veins in children with or without congenital heart diseases: early results and intermediate follow-up. EuroIntervention. 2012 Mar;7(11):1317-25. doi: 10.4244/EIJV7I11A207. PubMed PMID: 22433195.; 5: Ohashi Y, Awata T, Sogo S, Ohira M, Matsuda M, Fukuda M, Manabe R. Intraocular penetration of CT-112, an aldose reductase inhibitor, following topical instillation. J Ocul Pharmacol. 1989 Winter;5(4):325-8. PubMed PMID: 2516866.; 6: Yokoi N, Niiya A, Komuro A, Yokogaki S, Naka H, Awata T, Honma Y, Yamada J, Tei M, Kinoshita S. Effects of aldose reductase inhibitor CT-112 on the corneal epithelial barrier of galactose-fed rats. Curr Eye Res. 1997 Jun;16(6):595-9. PubMed PMID: 9192169.; 7: Wooley PH, Whalen JD, Dutcher JA, Counts DF. The influence of a peptide sequence from PF-4 (CT-112) on type II collagen-induced arthritis in mice. Inflamm Res. 1995 Aug;44 Suppl 2:S125-6. PubMed PMID: 8548360.; 8: Hosotani H, Ohashi Y, Yamada M, Tsubota K. Reversal of abnormal corneal epithelial cell morphologic characteristics and reduced corneal sensitivity in diabetic patients by aldose reductase inhibitor, CT-112. Am J Ophthalmol. 1995 Mar;119(3):288-94. PubMed PMID: 7872388.; 9: Wooley PH, Schaefer C, Whalen JD, Dutcher JA, Counts DF. A peptide sequence from platelet factor 4 (CT-112) is effective in the treatment of type II collagen induced arthritis in mice. J Rheumatol. 1997 May;24(5):890-8. PubMed PMID: 9150077.; 10: Ohashi Y, Matsuda M, Hosotani H, Tano Y, Ishimoto I, Fukuda M, Manabe R. Aldose reductase inhibitor (CT-112) eyedrops for diabetic corneal epitheliopathy. Am J Ophthalmol. 1988 Mar 15;105(3):233-8. PubMed PMID: 3125744.; 11: Jacot JL, Hosotani H, Glover JP, Lois N, Robison WG Jr. Diabetic-like corneal sensitivity loss in galactose-fed rats ameliorated with aldose reductase inhibitors. J Ocul Pharmacol Ther. 1998 Apr;14(2):169-80. PubMed PMID: 9572543.; 12: Nakahara M, Miyata K, Otani S, Miyai T, Nejima R, Yamagami S, Amano S. A randomised, placebo controlled clinical trial of the aldose reductase inhibitor CT-112 as management of corneal epithelial disorders in diabetic patients. Br J Ophthalmol. 2005 Mar;89(3):266-8. PubMed PMID: 15722300; PubMed Central PMCID: PMC1772556.; 13: Yamamoto Y, Ohtori A. In vitro study of aldose reductase inhibitor concentrations in the lens and inhibitory effect on sugar alcohol accumulation. Curr Eye Res. 1990 May;9(5):421-8. PubMed PMID: 2116955.; 14: Tsubota K, Yoshida M, Toda T, Ono M, Kajiwara K, Cheng HM. Aldose reductase inhibition and the phosphorus-31 profile of the intact diabetic rat lens. Ophthalmic Res. 1993;25(6):393-9. PubMed PMID: 8309679.; 15: Ohtori A, Yamamoto Y, Tojo KJ. Penetration and binding of aldose-reductase inhibitors in the lens. Invest Ophthalmol Vis Sci. 1991 Jan;32(1):189-93. PubMed PMID: 1898917.; 16: Barker SF, Amoah P, Drechsel P. A probabilistic model of gastroenteritis risks associated with consumption of street food salads in Kumasi, Ghana: evaluation of methods to estimate pathogen dose from water, produce or food quality. Sci Total Environ. 2014 Jul 15;487:130-42. doi: 10.1016/j.scitotenv.2014.03.108. Epub 2014 Apr 27. PubMed PMID: 24784738.; 17: Terayama H, Inada K, Nakayama H, Yasueda S, Esumi K. Preparation of stable aqueous suspension of a hydrophobic drug with polymers. Colloids Surf B Biointerfaces. 2004 Dec 25;39(4):159-64. PubMed PMID: 15555897.; 18: Ohguro N, Matsuda M, Ohashi Y, Fukuda M. Topical aldose reductase inhibitor for correcting corneal endothelial changes in diabetic patients. Br J Ophthalmol. 1995 Dec;79(12):1074-7. PubMed PMID: 8562538; PubMed Central PMCID: PMC505343.; 19: Tsubota K, Yamada M. The effect of aldose reductase inhibitor on the corneal epithelium. Cornea. 1993 Mar;12(2):161-2. PubMed PMID: 8500324.; 20: Baumann O, Kühnel D, Dames P, Walz B. Dopaminergic and serotonergic innervation of cockroach salivary glands: distribution and morphology of synapses and release sites. J Exp Biol. 2004 Jul;207(Pt 15):2565-75. PubMed PMID: 15201289.
• PubChem Compound: 133264
• Last Modified: Nov 11 2021